![molecular formula C16H16N2O6 B4393442 3-nitro-N-(3,4,5-trimethoxyphenyl)benzamide](/img/structure/B4393442.png)
3-nitro-N-(3,4,5-trimethoxyphenyl)benzamide
Overview
Description
3-nitro-N-(3,4,5-trimethoxyphenyl)benzamide, also known as NTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. NTB belongs to the class of nitroaromatic compounds and has been found to possess anti-inflammatory, anti-cancer, and anti-tumor properties.
Scientific Research Applications
Anticancer Activity
3-Nitro-N-(3,4,5-trimethoxyphenyl)benzamide derivatives have been synthesized and evaluated for their potential anticancer activities. Compounds containing methoxy and nitro groups in the benzamide moiety demonstrated moderate to good activity against various human cancer cell lines, including breast, lung, and prostate cancer cells. This suggests their potential utility in cancer treatment (Mohan et al., 2021).
Corrosion Inhibition
N-Phenyl-benzamide derivatives, including those with nitro and methoxy substituents, have been studied for their ability to inhibit corrosion in mild steel in acidic environments. The presence of methoxy groups enhances inhibition efficiency, while nitro groups decrease it. These compounds act as interface corrosion inhibitors and exhibit high efficiency, suggesting their application in corrosion prevention (Mishra et al., 2018).
Fluorescence Sensing
A zinc-based metal-organic framework has been developed as a highly efficient fluorescence sensing material for detecting 3-nitrotyrosine, an oxidative stress biomarker. This framework shows high sensitivity, selectivity, and rapid response, indicating its potential application in disease prevention and treatment through biomarker detection (Geng et al., 2022).
Electronic Devices
Nitroamine redox centers, similar in structure to this compound, have been utilized in molecular electronic devices. These molecules demonstrated negative differential resistance and high on-off peak-to-valley ratios, indicating their potential in advanced electronic applications (Chen et al., 1999).
Crystal Structure Analysis
The crystal structure of related nitrobenzamide compounds has been studied to understand their molecular and solid-state properties. Such analyses provide insights into their potential applications in various fields, including pharmaceuticals and materials science (Saeed et al., 2008).
Polymerization Reactivity
N-(2-Benzoylphenyl)benzamido nickel(II) complexes, related to this compound, have been synthesized and their reactivity in polymerization studied. These complexes show potential in the field of polymer chemistry (Shim et al., 2003).
Antimicrobial and Antitubercular Activity
Benzimidazole derivatives, structurally related to this compound, have been evaluated for their antimicrobial and antitubercular activities. These compounds have shown effectiveness against various bacterial strains, including Mycobacterium smegmatis, indicating their potential as antimicrobial agents (Datta et al., 2003).
Photochemical Studies
Ruthenium(III) complexes with ligands similar to this compound have been synthesized and studied for their reactivity with nitric oxide. These studies provide insights into the photochemical behavior of these compounds, which could have applications in photodynamic therapy or as sensors (Kumar et al., 2016).
Catalytic Applications
Epi-quinine-derived benzamides, structurally related to this compound, have been used as catalysts in asymmetric nitro-Michael reactions. Their high catalytic activity and selectivity highlight their potential in synthetic organic chemistry (Sekikawa et al., 2015).
Polymorphism and Salt Formation
The polymorphs and salts of benzamide derivatives, similar to this compound, have been characterized. These studies are essential for understanding the solid-state properties of these compounds, which are crucial in pharmaceutical development (Khakhlary & Baruah, 2014).
Properties
IUPAC Name |
3-nitro-N-(3,4,5-trimethoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O6/c1-22-13-8-11(9-14(23-2)15(13)24-3)17-16(19)10-5-4-6-12(7-10)18(20)21/h4-9H,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFDOKHFRMCIIAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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